Cas no 130657-51-1 (rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine)
130657-51-1 structure
Product Name:rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine
CAS No:130657-51-1
MF:C7H14N2
MW:126.199461460114
CID:102544
PubChem ID:15015145
Update Time:2025-04-18
rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- Cyclopenta[c]pyrrol-5-amine,octahydro-, (3aa,5b,6aa)- (9CI)
- OCTAHYDROCYCLOPENTAL C PYRROL-5-AMINE
- octahydrocyclopenta[c]pyrrol-5-amine
- OCTAHYDROCYCLOPENTAL [C] PYRROL-5-AMINE
- CYCLOPENTA[C]PYRROL-5-AMINE, OCTAHYDRO-, (3AA,5BETA,6AA)-
- rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine
- REL-(3AR,5R,6AS)-OCTAHYDROCYCLOPENTA[C]PYRROL-5-AMINE
- SCHEMBL9873278
- 130657-51-1
- Rel-(3aR,6aS)-octahydrocyclopenta[c]pyrrol-5-amine
- (3Aa,5b,6aa)-octahydro-cyclopenta[c]pyrrol-5-amine
- SCHEMBL11957183
- (3aR,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine
- (3aR,6aS)-octahydrocyclopenta[c]pyrrol-5-amine
- AT30757
- AKOS006361369
- SCHEMBL12350247
- 2055055-00-8
-
- Inchi: 1S/C7H14N2/c8-7-1-5-3-9-4-6(5)2-7/h5-7,9H,1-4,8H2/t5-,6+,7?
- InChI Key: ZTUKAUIYRJDBME-MEKDEQNOSA-N
- SMILES: N1C[C@H]2CC(C[C@H]2C1)N
Computed Properties
- Exact Mass: 126.11600
- Monoisotopic Mass: 126.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 38Ų
Experimental Properties
- Density: 0.997
- Boiling Point: 205.4°C at 760 mmHg
- Flash Point: 87.7°C
- Refractive Index: 1.5
- PSA: 38.05000
- LogP: 0.97220
rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU3000-1G |
rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine |
130657-51-1 | 95% | 1g |
¥ 6,600.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU3000-100mg |
rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine |
130657-51-1 | 95% | 100mg |
¥1980.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU3000-250mg |
rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine |
130657-51-1 | 95% | 250mg |
¥2640.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU3000-500mg |
rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine |
130657-51-1 | 95% | 500mg |
¥4401.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU3000-1g |
rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine |
130657-51-1 | 95% | 1g |
¥6600.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1561659-1g |
(3AR,6aS)-octahydrocyclopenta[c]pyrrol-5-amine |
130657-51-1 | 98% | 1g |
¥22470.00 | 2024-08-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU3000-100.0mg |
rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine |
130657-51-1 | 95% | 100.0mg |
¥1980.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU3000-250.0mg |
rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine |
130657-51-1 | 95% | 250.0mg |
¥2640.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU3000-500.0mg |
rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine |
130657-51-1 | 95% | 500.0mg |
¥4401.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU3000-1.0g |
rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine |
130657-51-1 | 95% | 1.0g |
¥6600.0000 | 2025-04-12 |
rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
130657-51-1 (rel-(3aR,5r,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-5-amine) Related Products
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